Cas no 32750-01-9 ([1,1'-Biphenyl]-2,2'-diol,6,6'-dimethyl-)
32750-01-9 structure
Product Name:[1,1'-Biphenyl]-2,2'-diol,6,6'-dimethyl-
CAS No:32750-01-9
MF:C14H14O2
MW:214.259764194489
CID:293807
PubChem ID:10198261
Update Time:2025-04-19
[1,1'-Biphenyl]-2,2'-diol,6,6'-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-2,2'-diol,6,6'-dimethyl-
- (?à)-2,2'-Dihydroxy-6,6'-dimethyl-1,1'-biphenyl
- (?à)-2,2'-Dihydroxy-6,6'-dimethylbiphenyl
- (?à)-6,6'-Dimethyl[1,1'-biphenyl]-2,2'-diol
- [o,o'-Bitolyl]-6,6'-diol (8CI)
- 2,2'-Bi-m-cresol(6CI,7CI)
- 2,2'-Dihydroxy-6,6'-dimethyl[1,1'-biphenyl]
- 2,2'-Dihydroxy-6,6'-dimethylbiphenyl
- 6,6'-Dimethyl-1,1'-biphenyl-2,2'-diol
- 6,6'-Dimethylbiphenyl-2,2'-diol
- S-6,6'-Dimethyl biphenyl-2,2'-diol
- 6,6'-di-methyl1,1'-biphenyl-2,2'-diol
- DTXSID701290174
- SCHEMBL109980
- 3,3'-dimethylbiphenol
- SZBUJZVUQOCHLJ-UHFFFAOYSA-N
- 32750-01-9
- [1,1-Biphenyl]-2,2-diol,6,6-dimethyl-(9CI)
- 2-(2-hydroxy-6-methylphenyl)-3-methylphenol
- 6,6'-DIMETHYL-[1,1'-BIPHENYL]-2,2'-DIOL
-
- Inchi: 1S/C14H14O2/c1-9-5-3-7-11(15)13(9)14-10(2)6-4-8-12(14)16/h3-8,15-16H,1-2H3
- InChI Key: SZBUJZVUQOCHLJ-UHFFFAOYSA-N
- SMILES: OC1=CC=CC(C)=C1C1C(=CC=CC=1C)O
Computed Properties
- Exact Mass: 214.099379685g/mol
- Monoisotopic Mass: 214.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 40.5Ų
[1,1'-Biphenyl]-2,2'-diol,6,6'-dimethyl- Related Literature
-
Yongwu Peng,Tengfei Gong,Yong Cui Chem. Commun. 2013 49 8253
-
Juan Liu,Soumya Mukherjee,Fei Wang,Roland A. Fischer,Jian Zhang Chem. Soc. Rev. 2021 50 5706
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